Cas no 949507-29-3 (8-Bromo-1,4-dihydroquinolin-4-one)

• Product Name: 8-Bromo-1,4-dihydroquinolin-4-one
• CAS No: 949507-29-3
• MF: C₉H₆BrNO
• MW: 224.054041385651
• CID: 1028314
• Update Time: 2025-06-08

8-Bromo-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 8-Bromoquinolin-4(1H)-one
• 8-Bromo-1,4-dihydroquinolin-4-one
• 8-BroMo-1H-quinolin-4-one

• Inchi： 1S/C9H6BrNO/c10-7-3-1-2-6-8(12)4-5-11-9(6)7/h1-5H,(H,11,12)
• InChI Key： HLALMUWUZUGIGR-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C(C=CNC=21)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 8-Bromo-1,4-dihydroquinolin-4-one

Comprehensive Overview of 8-Bromo-1,4-dihydroquinolin-4-one (CAS No. 949507-29-3): Properties, Applications, and Research Insights

8-Bromo-1,4-dihydroquinolin-4-one (CAS No. 949507-29-3) is a brominated quinoline derivative that has garnered significant attention in pharmaceutical and organic chemistry research. This compound, characterized by its unique molecular structure, serves as a versatile intermediate in the synthesis of bioactive molecules. With the growing demand for heterocyclic compounds in drug discovery, 8-Bromo-1,4-dihydroquinolin-4-one has emerged as a key building block for developing novel therapeutics targeting cancer, inflammatory diseases, and central nervous system (CNS) disorders.

The molecular formula of 8-Bromo-1,4-dihydroquinolin-4-one is C₉H₆BrNO, with a molecular weight of 224.06 g/mol. Its structure features a bromine substituent at the 8-position of the quinoline ring, which enhances its reactivity in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecules for medicinal chemistry and material science. Researchers frequently explore its potential in designing kinase inhibitors and GPCR modulators, aligning with trends in precision medicine and targeted therapy.

In recent years, the compound's role in photocatalysis and green chemistry has also been investigated. As sustainability becomes a focal point in chemical synthesis, 8-Bromo-1,4-dihydroquinolin-4-one is studied for its compatibility with metal-free catalysts and visible-light-driven reactions. This aligns with the broader industry shift toward eco-friendly synthesis methods, a topic frequently searched in academic and industrial forums.

From a commercial perspective, 8-Bromo-1,4-dihydroquinolin-4-one is supplied by leading chemical manufacturers under stringent purity standards (>98%). Its storage typically requires protection from light and moisture to maintain stability. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its quality, ensuring compliance with Good Laboratory Practice (GLP) protocols. These details are critical for laboratories focusing on high-throughput screening and structure-activity relationship (SAR) studies.

Ongoing research highlights the compound's utility in fluorescence labeling and bioconjugation, addressing the rising demand for diagnostic probes in biomedical imaging. Its bromine atom facilitates selective functionalization, making it a candidate for click chemistry applications. Such innovations resonate with trends in theranostics and personalized healthcare, frequently queried in scientific databases.

In summary, 8-Bromo-1,4-dihydroquinolin-4-one (CAS No. 949507-29-3) is a multifaceted compound bridging organic synthesis, drug development, and sustainable chemistry. Its adaptability to diverse reaction conditions and alignment with cutting-edge research themes ensures its continued relevance in both academic and industrial settings. For researchers exploring quinoline scaffolds or brominated intermediates, this compound offers a robust platform for innovation.